Cas no 1367999-89-0 (2-Amino-5-bromo-3-chlorobenzenethiol)

• Product Name: 2-Amino-5-bromo-3-chlorobenzenethiol
• CAS No: 1367999-89-0
• MF: C₆H₅BrClNS
• MW: 238.532598257065
• CID: 6237477
• PubChem ID: 65053324
• Update Time: 2025-05-25

2-Amino-5-bromo-3-chlorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20658401
• AT20844
• 1367999-89-0
• AKOS014385777
• 2-amino-5-bromo-3-chlorobenzene-1-thiol
• 2-amino-5-bromo-3-chlorobenzenethiol
• 2-Amino-5-bromo-3-chlorobenzenethiol

• Inchi： 1S/C6H5BrClNS/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H,9H2
• InChI Key： DWXNXKZTCJUZLN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)S)N)Cl

Computed Properties

• Exact Mass: 236.90146g/mol
• Monoisotopic Mass: 236.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Additional information on 2-Amino-5-bromo-3-chlorobenzenethiol

Comprehensive Overview of 2-Amino-5-bromo-3-chlorobenzenethiol (CAS No. 1367999-89-0)

2-Amino-5-bromo-3-chlorobenzenethiol (CAS No. 1367999-89-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring an amino group, bromine, and chlorine substituents, serves as a versatile intermediate in synthetic chemistry. Its thiol functional group further enhances its reactivity, making it a valuable building block for complex molecular architectures.

In recent years, the demand for halogenated aromatic compounds like 2-Amino-5-bromo-3-chlorobenzenethiol has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are pivotal in designing antiviral and anticancer agents. The compound's CAS No. 1367999-89-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic labs.

One of the trending topics in synthetic chemistry is the development of green synthesis methods for halogenated intermediates. 2-Amino-5-bromo-3-chlorobenzenethiol aligns with this trend, as researchers explore catalyst-free reactions and solvent-free conditions to produce it sustainably. Questions like "How to synthesize 2-Amino-5-bromo-3-chlorobenzenethiol efficiently?" or "What are the alternatives to traditional halogenation methods?" are commonly encountered in forums and search engines, highlighting the need for innovative approaches.

The compound's spectroscopic properties, such as NMR and IR spectra, are well-documented, aiding in its identification and purity assessment. Analytical techniques like HPLC and mass spectrometry are often employed to ensure its quality for high-end applications. Additionally, its storage conditions and stability under various environments are critical considerations for laboratories handling this material.

From a commercial perspective, 2-Amino-5-bromo-3-chlorobenzenethiol is supplied by several specialty chemical manufacturers, with purity grades ranging from 95% to 99%. Its pricing and availability are influenced by factors like raw material costs and regulatory compliance. Companies often seek custom synthesis services for tailored derivatives, further driving its market demand.

In conclusion, 2-Amino-5-bromo-3-chlorobenzenethiol (CAS No. 1367999-89-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with ongoing research into sustainable production methods, ensure its continued prominence in scientific and industrial communities. For those exploring halogenated thiols or aromatic amines, this compound offers a compelling case study in molecular design and utility.